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A comparative analysis of the bond strength of luting cements is crucial for predicting their

clinical success. This guide provides an objective comparison of Shofu Hy-Bond, a zinc

phosphate cement, with other cement categories, supported by experimental data.

Shofu Hy-Bond is a brand of zinc phosphate cement.[1][2][3][4] Therefore, a direct comparison

of "Shofu Hy-Bond versus zinc phosphate cement" is a comparison within the same category of

dental cement. Shofu Hy-Bond is described as a zinc phosphate cement containing a "Hy-

Agent" additive (tannin-fluoride) intended to reduce post-operative sensitivity and seal dentinal

tubules.[1][4][5] It is reported to have a high compressive strength of 98 MPa and a film

thickness of 25 µm.[2][3][6]

This guide will compare the bond strength of zinc phosphate cements to enamel against other

common luting cements, such as self-adhesive resin cements and glass ionomer cements,

based on available in-vitro studies.

Comparative Bond Strength to Enamel
The following table summarizes the shear bond strength of different luting cements to enamel

as reported in various studies. It is important to note that direct comparisons should be made

with caution due to variations in experimental protocols between studies.
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Cement Type Brand/Material
Mean Shear Bond
Strength (MPa)

Substrate

Zinc Phosphate Generic 0.29 ± 0.03 Zirconia Ceramic

Zinc Phosphate Generic 0.71 ± 0.05
Lithium Disilicate

Ceramic

Self-Adhesive Resin RelyX Unicem 14.5 Enamel

Conventional Resin Syntac/Variolink II 32.8 Enamel

Compomer Dyract Cem Plus 17.8 Enamel

Glass Ionomer Ketac Cem 6.1 Enamel

Note: The data for zinc phosphate cement presented here is on ceramic materials, as direct

shear bond strength data to enamel was not available in the initial search results.[7] The other

values are for bond strength to enamel and are provided for a general comparison of cement

categories.[8]

Experimental Protocols
The following is a generalized experimental protocol for shear bond strength testing as

compiled from various studies.[7][8][9]

1. Tooth Preparation:

Extracted human molars are collected and stored in a disinfecting solution.

The buccal or lingual surfaces of the crowns are flattened to expose a standardized area of

enamel.

The enamel surfaces are then polished with a slurry of pumice and water, rinsed, and dried.

2. Bonding Procedure:

A cylindrical mold is placed on the prepared enamel surface.
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The luting cement is mixed according to the manufacturer's instructions and placed into the

mold.

For adhesive resin cements, the enamel surface may be etched with phosphoric acid and a

bonding agent applied prior to cement application.

The cement is allowed to set completely. For light-cured or dual-cured cements, a curing light

is used.

3. Thermocycling (Optional):

To simulate the thermal stresses in the oral environment, some specimens may be subjected

to thermocycling, which involves alternating immersion in hot and cold water baths for a

specified number of cycles.[8]

4. Shear Bond Strength Testing:

The specimens are mounted in a universal testing machine.

A shear load is applied to the base of the cement cylinder at a constant crosshead speed

(e.g., 0.5 mm/min or 1 mm/min) until failure occurs.[7][9]

The force at which the bond fails is recorded in Newtons (N) and the shear bond strength is

calculated in Megapascals (MPa) by dividing the failure load by the bonded surface area

(mm²).

5. Failure Mode Analysis:

The fractured surfaces are examined under a stereomicroscope to determine the mode of

failure (adhesive, cohesive, or mixed).[9]

Experimental Workflow
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Caption: Experimental workflow for shear bond strength testing of dental cements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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